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Compound of Interest

Compound Name: N-(3-chloropropyl)benzamide

Cat. No.: B15487148 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-(3-chloropropyl)benzamide was not

readily available through the conducted searches. The following handling and storage

procedures are based on general safety protocols for handling solid organic compounds of

unknown toxicity and should be supplemented with a compound-specific risk assessment

before use.

General Information
N-(3-chloropropyl)benzamide is a chemical compound with the molecular formula

C10H12ClNO. Due to the presence of a reactive chloropropyl group and a benzamide

structure, it should be handled with care, assuming it may have hazardous properties.

Hazard Identification and Personal Protective
Equipment (PPE)
As the specific hazards are unknown, a cautious approach is necessary. Assume the

compound is an irritant to the eyes, skin, and respiratory tract, and may be harmful if swallowed

or absorbed through the skin.

Table 1: Recommended Personal Protective Equipment (PPE)
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or neoprene gloves.

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood.

Handling and Storage Procedures
Proper handling and storage are crucial to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

3.1. Handling

Avoid creating dust when handling the solid material.

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible substances such as strong oxidizing agents, strong acids, and

strong bases.

3.2. Storage

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from direct sunlight and heat.

Segregate from incompatible materials.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Storage Condition Summary

Parameter Recommendation

Temperature Cool, ambient temperature.

Atmosphere
Dry, inert atmosphere if compound is sensitive

to moisture or oxidation.

Container Tightly sealed, light-resistant container.

Incompatibilities
Strong oxidizing agents, strong acids, strong

bases.

First Aid and Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, lifting lower and upper eyelids

occasionally. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

4.1. Spill and Leak Procedures

Wear appropriate PPE.
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For small spills, carefully sweep up the solid material, place it in a sealed container for

disposal, and clean the spill area with a suitable solvent.

For large spills, evacuate the area and contact emergency services.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the safe handling of N-(3-chloropropyl)benzamide for the preparation of

a stock solution.

Preparation:

Don all required PPE as specified in Table 1.

Perform all work in a certified chemical fume hood.

Prepare a clean, dry glass vial or flask of the appropriate size.

Place a stir bar in the vessel.

Weighing:

Tare a weigh boat on an analytical balance.

Carefully transfer the desired amount of N-(3-chloropropyl)benzamide to the weigh boat

using a clean spatula.

Record the exact mass.

Carefully transfer the weighed compound into the prepared glass vessel.

Dissolution:

Using a calibrated pipette, add the calculated volume of the desired solvent (e.g., DMSO,

DMF, or an appropriate alcohol) to the vessel containing the compound.

Place the vessel on a magnetic stir plate and stir until the solid is completely dissolved.
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Storage of Solution:

Clearly label the vessel with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the solution under the recommended conditions, which may include refrigeration or

protection from light, depending on the stability of the compound in the chosen solvent.

Waste Disposal:

Dispose of all contaminated materials (e.g., weigh boat, pipette tips, gloves) in the

appropriate solid chemical waste container.

Dispose of any excess solution in the appropriate liquid chemical waste container.
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Caption: Workflow for Safe Handling and Storage of N-(3-chloropropyl)benzamide.
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Start: Prepare Stock Solution

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Work in Chemical Fume Hood

3. Weigh N-(3-chloropropyl)benzamide

4. Dissolve in Appropriate Solvent

5. Label the Solution Container

7. Dispose of Contaminated Waste6. Store Solution Appropriately

End: Stock Solution Prepared
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Caption: Experimental Workflow for Preparing a Stock Solution.
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[https://www.benchchem.com/product/b15487148#n-3-chloropropyl-benzamide-handling-
and-storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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